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Compound of Interest

Compound Name: 4-Fluorostyrene

Cat. No.: B1294925

Essential Safety and Handling Guide for 4-
Fluorostyrene

This guide provides immediate safety, handling, and disposal protocols for 4-Fluorostyrene,
designed for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties

4-Fluorostyrene is a flammable liquid and vapor that requires careful handling.[1] Its key
properties are summarized below.
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Property Value Source
Molecular Formula CsH7F [1]
Molecular Weight 122.14 g/mol [1]12]
Appearance Colorless to light yellow liquid [2][3]
Flash Point 26 °C/78.8 °F [4]
Boiling Point 145 °C [2]
Melting Point -345°C [2]
Density 1.022 g/cm3 (at 20°C) [2]
Solubility in Water Insoluble [2]

Hazard Identification and Personal Protective Equipment
(PPE)

4-Fluorostyrene is classified as a hazardous chemical.[4] Primary hazards include being a
flammable liquid, causing skin and serious eye irritation, and potentially causing respiratory
irritation.[1] Appropriate PPE is mandatory to prevent exposure.
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Hazard Required PPE GHS Pictogram

Flame-retardant lab coat, work
Flammable Liquid (Category 3)  in a chemical fume hood away &

from ignition sources.

Chemical-resistant gloves

) o (e.g., Nitrile, Neoprene), lab
Skin Irritation (Category 2) !
coat, full-length pants, closed-

toe shoes.
Serious Eye Irritation Chemical safety goggles or a |
(Category 2A) face shield. '

Use only in a well-ventilated
Respiratory Irritation area or a certified chemical !

fume hood.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for safety.

Step-by-Step Handling and Storage Protocol

1. Engineering Controls and Preparation:

e Ensure an eyewash station and safety shower are readily accessible and have been recently
tested.[4]

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood,
to minimize inhalation exposure.[2][4]

o Remove all potential ignition sources, such as heat, sparks, and open flames, from the
handling area.[2][4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

o Ensure all containers and receiving equipment are properly grounded and bonded to prevent
static discharge.[2][4][5]
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2. Donning Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles compliant with OSHA (29 CFR
1910.133) or European Standard (EN166).[4]

» Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[4] Ensure
clothing fully covers exposed skin.

 Inspect all PPE for integrity before use.

3. Chemical Handling:

o Use only non-sparking tools when opening or handling containers.[4][5]
» Avoid breathing vapors or mists.[4]

e Prevent contact with skin and eyes.[4]

» Keep the container tightly closed when not in use.[2][4]

 After handling, wash hands and any exposed skin thoroughly.[4]

4. Storage:

e Store in a locked, designated area for flammable liquids.[4][6]

e The storage location must be cool, dry, and well-ventilated.[2][4]

o Keep containers tightly closed and away from heat, sparks, and flames.[2][4] Refrigerator or
flammables cabinet storage is recommended.[2][4]

o Store separately from incompatible materials such as acids, bases, strong oxidizing agents,
halogens, and reducing agents.[4]

Emergency and First Aid Procedures

1. Spill Response:

o Immediately remove all sources of ignition.[4]
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Evacuate non-essential personnel from the area.
Wear full PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material like sand, silica gel, or a universal binder.

[2][4]

Use spark-proof tools to collect the absorbed material and place it into a suitable, closed
container for disposal.[4]

Ventilate the area and clean the spill site once the material is removed.
. First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

[2]141[7]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. If skin irritation occurs, seek medical
attention.[2][4][7]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,
seek immediate medical attention.[2][4][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical
attention.[2][4]

Waste Disposal Plan

o All 4-Fluorostyrene waste, including contaminated absorbent material, must be treated as
hazardous waste.[8]

o Store waste in a suitable, tightly sealed, and properly labeled container. The label should
clearly identify the contents as "Hazardous Waste: 4-Fluorostyrene".[8]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB0459165_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC168340100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC168340100&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0459165_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC168340100&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://m.chemicalbook.com/ProductMSDSDetailCB0459165_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC168340100&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://m.chemicalbook.com/ProductMSDSDetailCB0459165_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC168340100&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0459165_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC168340100&countryCode=US&language=en
https://www.benchchem.com/product/b1294925?utm_src=pdf-body
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/product/b1294925?utm_src=pdf-body
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ Dispose of the contents and container at an approved waste disposal facility.[4][6] Adhere to
all local, regional, and national hazardous waste regulations.

« Remember that the waste generator is legally responsible for the waste from "cradle to
grave," which includes ensuring its proper transport and disposal by a permitted facility.[8]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for safely handling 4-Fluorostyrene, from
initial preparation to final disposal, including emergency contingencies.

Workflow for Handling 4-Fluorostyrene

Standard Operating Procedure

1. Preparation
(Engineering Controls, PPE Check)

2. Handling
(Fume Hood, Grounding)

“~.Afcident -~ Accident

~

S Emergency Procedures

3. Storage

(Cool, Ventilated, Locked) Spill Event Personnel Exposure

4. Waste Accumulation
(Labeled, Sealed Container)

Spill Response First Aid
(Contain, Absorb, Collect) (Inhalation, Skin, Eye, Ingestion)

A

5. Disposal
(Approved Facility)

Seek Medical Attention
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Caption: Logical workflow for 4-Fluorostyrene handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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